Cas no 1180112-41-7 (Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate)

Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate is a protected spirocyclic amine derivative widely used in pharmaceutical and organic synthesis. Its key advantages include a rigid spirocyclic structure, which enhances stereochemical control in complex molecule construction. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic and nucleophilic conditions while allowing selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of nitrogen-containing heterocycles. Its high purity and well-defined reactivity make it valuable for medicinal chemistry applications, including the design of enzyme inhibitors and receptor modulators. The spirocyclic framework also contributes to improved metabolic stability in drug candidates.
Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate structure
1180112-41-7 structure
Product Name:Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate
CAS No:1180112-41-7
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD14581195
CID:1073989
Update Time:2025-06-08

Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,7-Diazaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester
    • 1,7-Diaza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
    • 1,7-Diaza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester hydrochloride
    • 7-Boc-1,7-diaza-spiro[3.5]nonane
    • KB-10711
    • KB-127541
    • KB-46093
    • PB18076
    • RP07598
    • tert-Butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate
    • 1,7-Diazaspiro[3.5]nonane-7-carboxylicacid tert-butyl ester
    • 7-N-Boc-1,7-diazaspiro[3.5]nonane
    • AK163090
    • SY042017
    • Y7186
    • ST24049576
    • AM20080120
    • Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate
    • MDL: MFCD14581195
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-5-12(6-9-14)4-7-13-12/h13H,4-9H2,1-3H3
    • InChI Key: JXQPSCYGAWSTQP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CC1)CCN2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.08

Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate Security Information

Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000446-1g
tert-Butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate
1180112-41-7 97%
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Alichem
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Ambeed
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Ambeed
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tert-Butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate
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Chemenu
CM105918-1g
tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate
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Chemenu
CM105918-5g
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